![molecular formula C20H20N4O B6440791 2-[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrole-1-carbonyl]indolizine CAS No. 2549066-69-3](/img/structure/B6440791.png)
2-[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrole-1-carbonyl]indolizine
Overview
Description
The compound “2-[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrole-1-carbonyl]indolizine” is a complex organic molecule. It belongs to the class of organic compounds known as phenylpyridines . These are polycyclic aromatic compounds containing a benzene ring linked to a pyridine ring through a CC or CN bond .
Molecular Structure Analysis
The molecular structure of indolizines can be analyzed using X-ray crystallography . This technique reveals characteristic torsion angles and indicates a high rotational freedom of the pyridyl group linked at certain carbon atoms .Chemical Reactions Analysis
Indolizines can undergo various chemical reactions. For instance, it was found that an indolizine easily formed the NiL2 complex by simply heating with Ni(NO3)2·6H2O in ethanol .Physical And Chemical Properties Analysis
The physical and chemical properties of indolizines can vary depending on their specific structure. For example, some polymers containing similar structures exhibit low bandgap energy and good solubility in common organic solvents .Scientific Research Applications
Catalysis and Organic Synthesis
The compound’s structural features make it an excellent ligand for metal complexes. For instance, zinc complexes supported by pyridine-N-oxide ligands derived from this compound have been synthesized and characterized. These complexes serve as efficient catalysts for thiol-Michael addition reactions, facilitating the addition of thiols to α,β-unsaturated ketones . Additionally, the environmentally friendly synthesis of N-pyridin-2-yl carbamates using N-hetaryl ureas and alcohols showcases its potential in organic synthesis .
Future Directions
The future directions in the research of indolizines involve the discovery of new pathways for their synthesis . There is also interest in exploring their potential biological activities . For instance, a series of novel 2-(pyridin-2-yl) pyrimidine derivatives were designed, synthesized, and their biological activities were evaluated against immortalized rat hepatic stellate cells (HSC-T6) .
properties
IUPAC Name |
indolizin-2-yl-(5-pyridin-2-yl-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrol-1-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O/c25-20(16-11-17-5-2-4-9-22(17)13-16)24-10-7-15-12-23(14-18(15)24)19-6-1-3-8-21-19/h1-6,8-9,11,13,15,18H,7,10,12,14H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IIIFFTQDVUTPAA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C2C1CN(C2)C3=CC=CC=N3)C(=O)C4=CN5C=CC=CC5=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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